Cas no 1439899-35-0 (1-(2-Chlorobenzyl)-1H-imidazole-5-carboxylic acid)

• Product Name: 1-(2-Chlorobenzyl)-1H-imidazole-5-carboxylic acid
• CAS No: 1439899-35-0
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 5150753
• Update Time: 2025-05-26

1-(2-Chlorobenzyl)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorobenzyl)-1H-imidazole-5-carboxylic acid

• Inchi： 1S/C11H9ClN2O2/c12-9-4-2-1-3-8(9)6-14-7-13-5-10(14)11(15)16/h1-5,7H,6H2,(H,15,16)
• InChI Key： HOTGTDNBIDFEIV-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2Cl)C(C(O)=O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 1-(2-Chlorobenzyl)-1H-imidazole-5-carboxylic acid

Professional Introduction to 1-(2-Chlorobenzyl)-1H-imidazole-5-carboxylic Acid (CAS No. 1439899-35-0)

1-(2-Chlorobenzyl)-1H-imidazole-5-carboxylic acid, a compound with the chemical formula C₁₁H₈ClN₃O₂, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chlorobenzyl and imidazole moieties in its structure makes it a versatile scaffold for designing novel therapeutic agents.

The CAS number 1439899-35-0 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. This numerical code is essential for researchers to locate and verify the compound's properties and applications accurately. The imidazole ring is a crucial pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In contrast, the chlorobenzyl group introduces additional functional diversity, allowing for further chemical modifications and derivatization.

In recent years, there has been a growing interest in developing new drugs based on imidazole derivatives due to their broad spectrum of biological activities. Research has shown that imidazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the 1-(2-chlorobenzyl)-1H-imidazole-5-carboxylic acid has been investigated for its potential role in inhibiting various enzymes involved in cancer progression. Its ability to modulate the activity of target proteins makes it a promising candidate for further development into an anticancer therapeutic.

One of the most exciting areas of research involving this compound is its application in targeted drug delivery systems. The chlorobenzyl group can be utilized to create prodrugs or conjugates that enhance the bioavailability and specificity of the active pharmaceutical ingredient (API). By leveraging advanced drug delivery technologies, researchers aim to improve the efficacy of treatments while minimizing side effects. This approach is particularly relevant in oncology, where precise targeting of cancer cells is essential for effective therapy.

The synthesis of 1-(2-chlorobenzyl)-1H-imidazole-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between chlorobenzyl halides and imidazole precursors, followed by carboxylation at the 5-position of the imidazole ring. Advances in catalytic methods have enabled more efficient and sustainable synthesis processes, aligning with green chemistry principles.

The pharmacological profile of this compound has been extensively studied in preclinical models. Initial investigations have revealed that it can inhibit the activity of certain kinases, which are overexpressed in many cancers. By targeting these kinases, 1-(2-chlorobenzyl)-1H-imidazole-5-carboxylic acid may disrupt signaling pathways that promote tumor growth and metastasis. Additionally, its interaction with other biological targets suggests potential applications in treating inflammatory diseases and infectious disorders.

In conclusion, 1-(2-chlorobenzyl)-1H-imidazole-5-carboxylic acid (CAS No. 1439899-35-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable scaffold for developing new therapeutic agents. As research continues to uncover its full potential, this compound is likely to play a crucial role in addressing various medical challenges, particularly in oncology and inflammatory diseases. The ongoing development of novel synthetic methods and drug delivery systems further enhances its therapeutic promise.